Cas no 1337796-98-1 (3-(3-chloro-2-methoxyphenyl)methylpyrrolidine)

• Product Name: 3-(3-chloro-2-methoxyphenyl)methylpyrrolidine
• CAS No: 1337796-98-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6411379
• PubChem ID: 84790583
• Update Time: 2025-06-28

3-(3-chloro-2-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-methoxyphenyl)methylpyrrolidine
• EN300-1982506
• 3-[(3-chloro-2-methoxyphenyl)methyl]pyrrolidine
• 1337796-98-1

• Inchi： 1S/C12H16ClNO/c1-15-12-10(3-2-4-11(12)13)7-9-5-6-14-8-9/h2-4,9,14H,5-8H2,1H3
• InChI Key： TUYJTPXMEPMJKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC1CNCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-chloro-2-methoxyphenyl)methylpyrrolidine

3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine: A Promising Compound in Pharmaceutical Research

3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine, with the CAS No. 1337796-98-1, represents a unique molecular entity that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, characterized by a five-membered ring structure with a nitrogen atom. Its structural features, including the presence of a chloro group and a methoxy group on the aromatic ring, contribute to its diverse pharmacological profiles. Recent studies have highlighted its potential applications in the development of novel therapeutics for various diseases, including neurological disorders and inflammatory conditions.

The chemical structure of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine is a complex interplay of aromatic and aliphatic moieties. The aromatic ring system, substituted with a chloro group at the 3-position and a methoxy group at the 2-position, provides a scaffold for potential interactions with biological targets. The pyrrolidine ring, a five-membered heterocycle, adds structural rigidity and enhances the compound's ability to interact with specific receptors or enzymes. This combination of functional groups makes it a valuable candidate for drug design, as it can modulate multiple biological pathways.

Recent advancements in medicinal chemistry have focused on the synthesis and characterization of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine. Researchers have employed various synthetic strategies, including Suzuki coupling and nucleophilic substitution reactions, to optimize the yield and purity of this compound. These methods have enabled the preparation of high-quality samples suitable for in vitro and in vivo studies. The synthesis of this compound is also notable for its environmental sustainability, as it minimizes the use of hazardous reagents and solvents, aligning with current trends in green chemistry.

Pharmacological studies on 3-(3-Chloro-2-Methyloxyphenyl)methylpyrrolidine have revealed its potential as a modulator of the central nervous system. In vitro experiments have demonstrated its ability to inhibit certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase. These findings suggest that the compound may have therapeutic applications in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it showed significant reduction in pro-inflammatory cytokine production.

Preclinical studies on 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine have also focused on its safety profile. Toxicological assessments have indicated that the compound exhibits low acute toxicity in animal models, with no evidence of organ-specific damage. These results are promising for its potential use in human therapeutics. However, further research is needed to evaluate its long-term safety and efficacy in larger populations. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion, are currently under investigation to optimize its therapeutic potential.

One of the most exciting developments in the field of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine research is its application in the development of targeted therapies. The compound's ability to selectively bind to specific receptors or enzymes has made it a candidate for the design of drugs with improved specificity and reduced side effects. For example, recent studies have shown that it can selectively inhibit the activity of certain ion channels, which are implicated in the pathophysiology of epilepsy and other neurological disorders. This selectivity is a significant advantage over traditional drugs that often have broader effects on the body.

Another area of interest is the use of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine in the treatment of inflammatory diseases. Chronic inflammation is a key factor in the development of conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have indicated that this compound can suppress the activation of immune cells and reduce the production of inflammatory mediators. These findings suggest that it may be a valuable addition to the therapeutic arsenal for managing inflammatory conditions.

Despite the promising results, there are still challenges in the development of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine as a therapeutic agent. One of the main challenges is the optimization of its chemical structure to enhance its potency and reduce potential side effects. Researchers are also working on improving its bioavailability to ensure that it reaches the target tissues in sufficient concentrations. Additionally, the development of formulations that can deliver the compound effectively to the intended site of action is an area of ongoing research.

The future of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine research is likely to be shaped by advances in computational modeling and artificial intelligence. These technologies are being used to predict the compound's interactions with biological targets and to design more effective derivatives. Machine learning algorithms are also being employed to analyze large datasets of experimental results, enabling researchers to identify patterns and correlations that may not be apparent through traditional methods. These tools are expected to accelerate the discovery and development of new therapeutics based on this compound.

In conclusion, 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and pharmacological properties make it a valuable asset in the field of pharmaceutical chemistry. While there are still challenges to overcome, ongoing research is likely to lead to significant advancements in its application as a therapeutic agent. As the field continues to evolve, the potential of this compound to address a wide range of medical conditions is expected to be fully realized.

Further research is needed to fully understand the mechanisms of action and therapeutic potential of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine. Clinical trials are currently being planned to evaluate its safety and efficacy in human patients. These trials will provide critical data on its potential as a therapeutic agent and will help determine its place in the treatment of various diseases. The continued exploration of this compound is likely to contribute to the development of more effective and targeted therapies in the future.

As the field of medicinal chemistry continues to advance, the study of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine is expected to yield important insights into the design of new drugs. The compound's unique structural features and pharmacological properties make it a valuable model for understanding the relationship between molecular structure and biological activity. These insights will not only enhance the development of this specific compound but also contribute to the broader field of drug discovery and development.

Overall, the research on 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine is a testament to the power of modern pharmaceutical science. By combining advanced synthetic methods, computational modeling, and rigorous experimental studies, researchers are uncovering the potential of this compound to address a wide range of medical conditions. As the field continues to evolve, the impact of this research is expected to be significant, paving the way for new therapeutic innovations.

Finally, the continued exploration of 3-(3-Chloro-2-Methoxyphenyl)methylpyrrolidine highlights the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from chemistry, biology, and computational sciences is essential for the successful development of new therapeutics. As the research on this compound progresses, it is likely to inspire further innovations in the field of drug discovery and contribute to the advancement of medicine in the years to come.